11-O-Demethyl-17-O-deacetylvindoline

• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol
• IUPAC Name: methyl (1R,9R,10S,11R,12R,19R)-12-ethyl-5,10,11-trihydroxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• InChI: InChI=1S/C22H28N2O5/c1-4-20-8-5-10-24-11-9-21(16(20)24)14-7-6-13(25)12-15(14)23(2)17(21)22(28,18(20)26)19(27)29-3/h5-8,12,16-18,25-26,28H,4,9-11H2,1-3H3/t16-,17+,18+,20+,21+,22-/m0/s1
• InChI Key: MNCVVTFLNVITRD-RLFCDOPRSA-N
• Isomeric SMILES: CC[C@@]12C=CCN3[C@@H]1[C@]4(CC3)[C@H]([C@]([C@@H]2O)(C(=O)OC)O)N(C5=C4C=CC(=C5)O)C
• SMILES: CCC12C=CCN3C1C4(CC3)C(C(C2O)(C(=O)OC)O)N(C5=C4C=CC(=C5)O)C

Description

11-O-demethyl-17-O-deacetylvindoline is a derivative of vindoline lacking the 11-O-methyl and 17-O-acetyl substituents. It is a vinca alkaloid, a methyl ester, a secondary alcohol and a tertiary alcohol. It derives from a vindoline. It is a conjugate base of an 11-O-demethyl-17-O-deacetylvindolinium(1+).

Scientific Research Applications

Total Synthesis of Vincristine

Kuboyama, Yokoshima, Tokuyama, and Fukuyama (2004) achieved an efficient total synthesis of vincristine, a significant chemotherapeutic agent, using demethylvindoline. Their method involved the stereoselective coupling of demethylvindoline with carbomethoxyverbanamine presursor, a key step in producing the bisindole product with the correct stereochemistry. This synthesis highlights demethylvindoline's pivotal role in creating therapeutically valuable compounds (Kuboyama, Yokoshima, Tokuyama, & Fukuyama, 2004).

Reaction with Thionyl Chloride

Hájíček and Hanuš (2000) explored the reaction of deacetylvindoline with thionyl chloride, leading to the formation of hexacyclic compounds. This study provides insights into the chemical behavior of deacetylvindoline and its potential applications in complex organic synthesis (Hájíček & Hanuš, 2000).

Biosynthesis in Madagascar Periwinkle

Laflamme, St-Pierre, and De Luca (2001) conducted a molecular and biochemical analysis on a Madagascar periwinkle enzyme that catalyzes the acetylation of indole alkaloids, including deacetylvindoline. Their research provides critical insights into the enzymatic processes underlying the biosynthesis of important alkaloids in plants, with potential implications for biotechnological production of these compounds (Laflamme, St-Pierre, & De Luca, 2001).

Vindoline Biosynthesis Pathway

Guirimand et al. (2011) explored the spatial organization of the vindoline biosynthetic pathway in Catharanthus roseus. They highlighted the specific localization of enzymes involved in the transformation of tabersonine to vindoline, of which deacetylvindoline is a key intermediate. This study provides a deeper understanding of the cellular and molecular mechanisms involved in the production of pharmacologically important alkaloids (Guirimand et al., 2011).

Functional Analysis of Deacetylvindoline-4-O-Acetyltransferase Gene Promoter

Wang, Yuan, Pan, Li, Wang, Zhao, and Tang (2010) isolated and analyzed the promoter of the deacetylvindoline-4-O-acetyltransferase (DAT) gene, a key enzyme in vindoline biosynthesis. Their work on the regulatory elements of the DAT gene provides valuable information for the genetic manipulation and enhanced production of vindoline and its derivatives (Wang, Yuan, Pan, Li, Wang, Zhao, & Tang, 2010).